Cas no 920944-08-7 (N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 920944-08-7
• MF: C₂₂H₁₉N₃O₅S₂
• MW: 469.533362627029
• CID: 5426210
• PubChem ID: 16325037
• Update Time: 2025-07-23

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-BENZOFURAN-2-YL)-1,3-THIAZOL-2-YL]-3-(MORPHOLINE-4-SULFONYL)BENZAMIDE
• Z88515634
• AKOS008041977
• N-(4-(benzofuran-2-yl)thiazol-2-yl)-3-(morpholinosulfonyl)benzamide
• VU0611479-1
• N-[4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl]-3-morpholin-4-ylsulfonylbenzamide
• 920944-08-7
• F3344-0005
• N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C22H19N3O5S2/c26-21(16-5-3-6-17(12-16)32(27,28)25-8-10-29-11-9-25)24-22-23-18(14-31-22)20-13-15-4-1-2-7-19(15)30-20/h1-7,12-14H,8-11H2,(H,23,24,26)
• InChI Key： KLCBKQLBECDFJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2=NC(=CS2)C2=CC3C=CC=CC=3O2)=O)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 469.07661306g/mol
• Monoisotopic Mass: 469.07661306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 138Ų

Additional information on N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide (CAS No. 920944-08-7)

N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide, with the CAS number 920944-08-7, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzofuran moiety, a thiazole ring, and a morpholine sulfonyl group, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with current trends in targeted cancer therapy and precision medicine.

The compound's benzofuran-thiazole core is known for its bioactivity, often associated with anti-inflammatory and antimicrobial properties. Recent studies have explored its role in modulating cellular signaling pathways, a hot topic in drug discovery. With the rise of AI-driven drug design and computational chemistry, 920944-08-7 has been a subject of virtual screening campaigns to identify its binding affinities with specific protein targets. This approach resonates with the growing demand for faster, cost-effective drug development methodologies.

In the context of personalized medicine, N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide is being investigated for its selectivity profile. Questions like "How does this compound compare to existing kinase inhibitors?" or "What are its pharmacokinetic properties?" are frequently searched in scientific databases. Its morpholine sulfonyl group enhances solubility, a critical factor in drug bioavailability—a key concern for researchers optimizing lead compounds.

From a synthetic chemistry perspective, the compound's structure offers versatility for derivatization. The thiazole ring serves as a hydrogen bond acceptor, while the benzofuran segment contributes to aromatic stacking interactions. Such features are pivotal in fragment-based drug design, a trending strategy in structure-activity relationship (SAR) studies. Laboratories focusing on heterocyclic chemistry often reference this compound as a model for novel scaffold development.

Environmental and regulatory considerations also play a role in its research trajectory. While not classified as hazardous, its stability and degradation pathways are under scrutiny to align with green chemistry principles. The compound's CAS registry (920944-08-7) ensures traceability in global chemical inventories, addressing compliance needs in international collaborations—a priority for academic and industrial stakeholders alike.

In summary, N-4-(1-benzofuran-2-yl)-1,3-thiazol-2-yl-3-(morpholine-4-sulfonyl)benzamide represents a multifaceted tool in modern drug discovery. Its intersection with cutting-edge fields like AI-aided molecular modeling and targeted therapy underscores its relevance. As the scientific community continues to explore its full potential, this compound remains a noteworthy subject in journals and patent literature, reflecting its enduring impact on biomedical innovation.